Cas no 1124-38-5 (4-Ethylbenzene-1,2-diamine)

• Product Name: 4-Ethylbenzene-1,2-diamine
• CAS No: 1124-38-5
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD11100997
• CID: 1200125
• PubChem ID: 12373213
• Update Time: 2025-04-20

4-Ethylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-ethyl-
• 2-AMINO-4-ETHYLPHENYLAMINE
• 4-ethylbenzene-1,2-diamine
• 4-ethyl-o-phenylenediamine
• EN300-113017
• G76567
• AKOS006307134
• 1124-38-5
• CCG-302511
• BAA12438
• DTXSID20494947
• 4-ethyl-phenylene diamine
• DB-367787
• ROJMDQBRKBPHIU-UHFFFAOYSA-N
• CS-0371371
• SCHEMBL841623
• Z1198311235
• 4-Ethylbenzene-1,2-diamine

• MDL： MFCD11100997
• Inchi： 1S/C8H12N2/c1-2-6-3-4-7(9)8(10)5-6/h3-5H,2,9-10H2,1H3
• InChI Key： ROJMDQBRKBPHIU-UHFFFAOYSA-N
• SMILES： NC1=C(C=CC(=C1)CC)N

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 273.3±20.0 °C at 760 mmHg
• Flash Point: 140.2±21.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Ethylbenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines